Cas no 6641-12-9 (Phenol,2-[(cyclohexylamino)methyl]-4,6-dimethyl-,hydrochloride (1:1))

Phenol,2-[(cyclohexylamino)methyl]-4,6-dimethyl-,hydrochloride (1:1) structure
6641-12-9 structure
Product Name:Phenol,2-[(cyclohexylamino)methyl]-4,6-dimethyl-,hydrochloride (1:1)
CAS No:6641-12-9
MF:C15H24ClNO
MW:269.810163497925
CID:528536
PubChem ID:54605424
Update Time:2025-04-19

Phenol,2-[(cyclohexylamino)methyl]-4,6-dimethyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-[(cyclohexylamino)methyl]-4,6-dimethyl-,hydrochloride (1:1)
    • NSC-48433
    • 2-[(Cyclohexylamino)methyl]-4,6-dimethylphenol--hydrogen chloride (1/1)
    • DTXSID60714030
    • 6641-12-9
    • NSC48433
    • Inchi: 1S/C15H23NO.ClH/c1-11-8-12(2)15(17)13(9-11)10-16-14-6-4-3-5-7-14;/h8-9,14,16-17H,3-7,10H2,1-2H3;1H
    • InChI Key: KRDZAZGTJIGLAO-UHFFFAOYSA-N
    • SMILES: Cl.OC1C(C)=CC(C)=CC=1CNC1CCCCC1

Computed Properties

  • Exact Mass: 233.17809
  • Monoisotopic Mass: 269.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2

Experimental Properties

  • Density: 1.04
  • Boiling Point: 361.9°Cat760mmHg
  • Flash Point: 101°C
  • Refractive Index: 1.552
  • PSA: 32.26

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